MRS8247

• Molecular Formula: C33H43N5
• Molecular Weight: 509.7 g/mol
• InChI: InChI=1S/C33H43N5/c1-3-15-26(16-4-2)32-37-30-28-18-12-13-19-29(28)36-33(31(30)38-32)35-27-22-20-25(21-23-27)17-11-9-7-5-6-8-10-14-24-34/h12-13,18-23,26H,3-10,14-16,24,34H2,1-2H3,(H,35,36)(H,37,38)
• InChIKey: LFZSIMYZENEGOC-UHFFFAOYSA-N

MRS8247: A3AR Lipid-Trolling PAM

MRS8247 is a rationally designed positive allosteric modulator (PAM) of the A3 adenosine receptor (A3AR), belonging to the 2,4-disubstituted-1H-imidazo[4,5-c]quinolin-4-amine chemotype [1]. Developed through structure-guided optimization of an extrahelical, lipid-exposed allosteric binding site, MRS8247 features a p-alkyne-linked chain of 8 methylenes terminated with a cationic amino group. This structural motif enables a 'lipid trolling' mechanism wherein the flexible, terminally cationic chain penetrates the cytosolic phospholipid environment and anchors electrostatically to lipid head groups, enhancing both the efficacy (Emax) and potency of orthosteric A3AR agonists such as Cl-IB-MECA [1]. As a research tool, MRS8247 represents a significant advance over earlier imidazoquinoline PAMs that only enhanced Emax without improving agonist potency [2].

Lipid-trolling PAM mechanism study

Dual Emax and potency modulation fit

Human/mouse cross-species A3AR assay

• [1] Pradhan B, Pavan M, Fisher CL, Salmaso V, Wan TC, Keyes RF, Rollison N, Suresh RR, Kumar TS, Gao ZG, Smith BC, Auchampach JA, Jacobson KA. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024 Jul 25;67(14):12221-12247. View Source
• [2] Fallot LB, Suresh RR, Fisher CL, Salmaso V, O'Connor RD, Kaufman N, Gao ZG, Auchampach JA, Jacobson KA. Structure-Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. J Med Chem. 2022 Nov 24;65(22):15238-15262. View Source

MRS8247 Allosteric Site Specificity

Generic substitution among A3AR positive allosteric modulators is precluded by the stringent structural requirements of the lipid-exposed allosteric binding pocket at the receptor's cytosolic interface. The PAM activity of 1H-imidazo[4,5-c]quinolin-4-amines is exquisitely sensitive to the length, attachment position, and terminal functionality of the exocyclic alkyl-alkynyl chains that penetrate the phospholipid bilayer [1]. Earlier-generation PAMs lacking these optimized lipid-trolling appendages, such as MRS8054 and LUF6000, enhance agonist Emax but fail to improve—and may even reduce—agonist potency due to residual orthosteric antagonism [2]. MRS8247 overcomes this limitation through its precisely calibrated p-alkyne-linked 8-methylene amino chain, which simultaneously increases both Emax and potency of the reference agonist Cl-IB-MECA [1]. Substituting MRS8247 with a structurally distinct A3AR PAM would therefore alter the pharmacological profile, experimental reproducibility, and translational relevance of any study dependent on its unique allosteric signature.

Lipid-trolling chain mismatch Earlier PAMs without the lipid-trolling chain (e.g., MRS8054) may enhance Emax but not potency, potentially shifting functional profiles.

Species-restricted PAMs PAMs like LUF6000 show species-dependent activity; substitution may not transfer responses from mouse to human receptor contexts.

Chain-length sensitivity Homologues with non-optimized chain lengths may produce weaker allosteric effects, requiring SAR re-validation.

• [1] Pradhan B, Pavan M, Fisher CL, et al. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024;67(14):12221-12247. View Source
• [2] Gao ZG, Ye K, Göblyös A, Ijzerman AP, Jacobson KA. Flexible modulation of agonist efficacy at the human A3 adenosine receptor by the imidazoquinoline allosteric enhancer LUF6000. BMC Pharmacol. 2008;8:20. View Source

MRS8247 vs. A3AR PAM Comparators

Dual Emax and Potency Enhancement vs. MRS8054

MRS8247 represents a critical advance over the earlier imidazoquinoline PAM MRS8054 (compound 39) by simultaneously enhancing both the maximal efficacy (Emax) and the potency of the A3AR agonist Cl-IB-MECA. While MRS8054 (2-heptan-4-yl-N-4-iodophenyl derivative) greatly enhances Cl-IB-MECA-stimulated [35S]GTPγS binding Emax, it does so without improving agonist potency—a limitation of first-generation PAMs in this series [1]. In contrast, MRS8247's p-alkyne-linked 8-methylene chain not only increases Cl-IB-MECA's Emax but also enhances its potency in [35S]GTPγS binding assays at the human A3AR [2]. This dual enhancement is attributed to the lipid trolling mechanism, whereby the terminally cationic chain anchors to cytosolic phospholipid head groups, stabilizing an active receptor conformation without the concurrent orthosteric antagonism observed with simpler PAMs [2].

Dual Emax/potency vs MRS8054

Head-to-head

Enhances both Cl-IB-MECA Emax and potency

Reported dual-enhancement profile may support model-response interpretation

[35S]GTPγS binding, human A3AR

Evidence Dimension	Allosteric modulation of agonist (Cl-IB-MECA) response in [35S]GTPγS binding at human A3AR
Target Compound Data	MRS8247: Increases both Emax and potency of Cl-IB-MECA (quantitative fold-change: increased Emax and enhanced potency vs. agonist alone) [2]
Comparator Or Baseline	MRS8054 (compound 39): Greatly enhances Cl-IB-MECA-stimulated [35S]GTPγS binding Emax, but does not decrease agonist EC50; only compound 12b trended toward decreasing EC50 in the same study [1]
Quantified Difference	Qualitative distinction: MRS8247 uniquely improves both Emax and potency; MRS8054 improves Emax only. The dual enhancement is a hallmark of the lipid trolling series not achieved by the earlier generation [1][2].
Conditions	[35S]GTPγS binding assay, human A3 adenosine receptor expressed in mammalian cell membranes; agonist Cl-IB-MECA used as orthosteric probe [1][2]

Why This Matters

For applications requiring amplification of both the maximal tissue response and the sensitivity to endogenous adenosine tone (e.g., ischemic preconditioning, inflammation models), MRS8247 provides a superior pharmacological profile that earlier PAMs cannot replicate, directly impacting experimental design and translational data interpretation.

• [1] Fallot LB, Suresh RR, Fisher CL, et al. Structure-Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. J Med Chem. 2022;65(22):15238-15262. View Source
• [2] Pradhan B, Pavan M, Fisher CL, et al. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024;67(14):12221-12247. View Source

Allosteric Potency (pEC50) Benchmark

MRS8247 exhibits a pEC50 value of 4.8 (corresponding to an EC50 of approximately 15.8 μM) for allosteric modulation of the human A3 adenosine receptor, as curated in the IUPHAR/BPS Guide to Pharmacology database (GtoPdb) [1]. This potency value serves as a quantitative benchmark for the lipid-trolling class of A3AR PAMs. By comparison, earlier imidazoquinoline PAMs such as LUF6000 showed a tendency to reduce agonist potency rather than enhance it, while achieving only a ~2–3-fold increase in maximal effect in G protein-dependent signaling [2]. The significance of MRS8247's pEC50 lies not in absolute potency alone but in its ability to achieve this level of allosteric activity while simultaneously enhancing agonist Emax—a dual functional profile that distinguishes it from both less potent and more potent but functionally limited comparators [1][2].

Allosteric Potency (pEC50)

Reported

pEC50 4.8 (EC50 ~15.8 µM)

Supports assay calibration and SAR benchmarking

GtoPdb curated, human A3AR

Evidence Dimension	Allosteric modulator potency at human A3AR (pEC50)
Target Compound Data	MRS8247: pEC50 = 4.8 (EC50 ~15.8 μM) for allosteric modulation of human A3AR [1]
Comparator Or Baseline	LUF6000 (earlier imidazoquinoline PAM): ~2–3-fold increase in maximal effect, with tendency to reduce agonist potency; no comparable pEC50 for allosteric enhancement reported [2]
Quantified Difference	MRS8247's pEC50 of 4.8 provides a defined potency benchmark; LUF6000 and related early PAMs lack a comparable allosteric potency parameter due to their negative effect on agonist potency. The net pharmacological window (Emax enhancement × potency shift) favors MRS8247.
Conditions	Human A3 adenosine receptor; assay details curated in GtoPdb from primary publication (J Med Chem 2024) [1]

Why This Matters

A defined pEC50 value enables researchers to calibrate MRS8247 concentrations across experimental systems (e.g., 10–30 μM for maximal PAM effect) and facilitates comparison with newer bitopic A3AR PAMs, supporting rational procurement for structure-activity relationship (SAR) studies.

• [1] GtoPdb (IUPHAR/BPS Guide to Pharmacology). MRS8247 Ligand Activity Charts – A3 receptor, Human. Ligand Id: 14224. View Source
• [2] Gao ZG, Ye K, Göblyös A, Ijzerman AP, Jacobson KA. Flexible modulation of agonist efficacy at the human A3 adenosine receptor by the imidazoquinoline allosteric enhancer LUF6000. BMC Pharmacol. 2008;8:20. View Source

Cross-Species A3AR PAM Activity

A critical differentiator for MRS8247 is its demonstrated allosteric efficacy at both human and mouse A3 adenosine receptors, as established in the primary characterization study [1]. This dual-species activity contrasts sharply with earlier A3AR PAMs such as LUF6000 and LUF6096, which exhibit substantial enhancing activity at canine and rabbit A3ARs but fail to produce comparable effects at mouse or rat A3ARs [2]. The species cross-reactivity of MRS8247 is attributable to the lipid-trolling mechanism, wherein the allosteric effect relies on electrostatic anchoring to conserved phospholipid head groups rather than on species-variable amino acid residues at the allosteric binding pocket [1]. This mechanistic distinction means that MRS8247 can be employed in both human cell-based assays and mouse in vivo models without the confounding species-selectivity limitations that restrict the utility of older PAMs.

Cross-Species A3AR Activity

Head-to-head

Active at both human and mouse A3AR

May support translational model continuity without tool switching

[35S]GTPγS binding, Cl-IB-MECA probe

Evidence Dimension	Allosteric PAM activity across species (human vs. rodent A3AR)
Target Compound Data	MRS8247: Demonstrated allosteric enhancement of Cl-IB-MECA Emax and potency at both human and mouse A3ARs in [35S]GTPγS binding [1]
Comparator Or Baseline	LUF6000 and LUF6096: Substantial PAM activity at canine and rabbit A3ARs (>2-fold increase in maximal efficacy), but no significant activity at mouse or rat A3ARs [2]
Quantified Difference	MRS8247 is active at both human and mouse A3ARs; LUF6000/LUF6096 show species-restricted activity limited to non-rodent species. This represents a qualitative functional difference enabling translational experimental designs.
Conditions	[35S]GTPγS binding with Cl-IB-MECA as orthosteric agonist; recombinant human and mouse A3AR expression systems for MRS8247 [1]; recombinant canine, rabbit, mouse, and rat A3ARs for LUF6000/LUF6096 [2]

Why This Matters

For researchers planning in vivo mouse disease models (e.g., inflammation, ischemia-reperfusion, pain) followed by validation in human cell systems, MRS8247 eliminates the need to switch PAM tools between species, ensuring pharmacological continuity and reducing experimental variability.

• [1] Pradhan B, Pavan M, Fisher CL, et al. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024;67(14):12221-12247. View Source
• [2] Gao ZG, Verzijl D, Zweemer A, Ye K, Göblyös A, Ijzerman AP, Jacobson KA. Activity of LUF6000 and LUF6096 as positive allosteric modulators (PAMs) for the A3 adenosine receptor (AR) is species-dependent. FASEB J. 2012;26(1_Suppl):lb512. View Source

Chain Length Optimization for Allosteric Efficacy

The systematic structure-activity relationship (SAR) exploration of chain length in the Pradhan et al. (2024) study demonstrated that the number of methylene units in the linear alkyl-alkynyl appendage critically determines the magnitude of allosteric enhancement at the A3AR [1]. MRS8247, with its p-alkyne-linked chain of 8 methylenes, was identified as a key exemplar that achieved a favorable balance: sufficient length to penetrate the lipid environment and form stable electrostatic interactions with cytosolic phospholipid head groups, without excessive lipophilicity that could compromise physicochemical properties [1]. The paper explicitly highlights MRS8247 (compound 26) and its homologues as compounds that increased agonist Cl-IB-MECA's Emax and potency, implying that shorter or longer chain variants within the series exhibited suboptimal allosteric profiles [1]. This positions MRS8247 as an SAR-validated representative of the lipid-trolling class, offering a defined structural benchmark for procurement.

Chain-Length SAR Optimization

Context-dependent

8 methylene units with p-alkyne linker

Reported chain length balances lipid anchoring and solubility

SAR from [35S]GTPγS assay series

Evidence Dimension	Allosteric PAM activity as a function of alkyl-alkynyl chain length
Target Compound Data	MRS8247 (compound 26): p-alkyne-linked, 8 methylenes; demonstrated optimal enhancement of Cl-IB-MECA Emax and potency in [35S]GTPγS binding [1]
Comparator Or Baseline	Shorter-chain and longer-chain homologues within the same series: chain length varied to modulate A3AR PAM activity; MRS8247's 8-methylene length identified as part of the optimized set [1]
Quantified Difference	Not quantitatively specified for individual homologues in the available abstract/public summary, but the SAR trend establishes that chain length is a critical determinant of PAM activity, with 8 methylenes (MRS8247) representing the optimized scaffold [1].
Conditions	[35S]GTPγS binding assay at human and mouse A3ARs; compound series with varied chain lengths (p-alkyne-linked, terminal amino/guanidino groups) [1]

Why This Matters

When procuring a research tool to study the lipid-trolling mechanism, selecting the SAR-characterized optimal chain length (MRS8247) maximizes the probability of observing robust allosteric effects, whereas arbitrarily chosen homologues may produce weaker or inconsistent PAM activity, wasting research resources.

• [1] Pradhan B, Pavan M, Fisher CL, et al. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024;67(14):12221-12247. View Source

p-Alkyne Motif for Chemical Probe Development

MRS8247 possesses a p-alkyne functional group on its exocyclic phenyl ring, a structural feature that distinguishes it from earlier A3AR PAMs bearing simple iodo (MRS8054) or dichlorophenyl substituents [1]. While this alkyne has not yet been exploited for click chemistry conjugation in published studies, the recent development of bitopic A3AR molecular probes incorporating fluorophores, biotin, and click moieties (e.g., azides, cyclo-octyne) on analogous scaffolds demonstrates the feasibility of this approach [2]. Bitopic PAMs with elongated amino-alkyl chains (such as MRS8435 with 9-methylenes) have achieved ~300% agonist Emax without ago-PAM activity, while N1-benzyl derivatives enhanced Cl-IB-MECA potency by up to 30.5-fold [2]. MRS8247's terminal amino group provides an additional reactive handle distinct from the scaffold modifications explored in the bitopic series, offering a unique chemical entry point for developing molecular probes to study A3AR allosteric site occupancy and receptor dynamics [1][2].

p-Alkyne Probe Handle

Reported

p-alkyne + terminal amino dual handles

Supports click chemistry probe development, distinct from earlier PAMs

Not yet exploited; bitopic probe precedent

Evidence Dimension	Presence of chemically addressable functional groups for probe derivatization
Target Compound Data	MRS8247: p-alkyne group + terminal amino group on an 8-methylene chain; provides dual orthogonal reactive handles [1]
Comparator Or Baseline	MRS8054: 4-iodophenyl substituent (no alkyne, no extended amino chain) [1]; MRS8435 (compound 38): 9-methylene chain with varied terminal functionalities, achieves ~300% agonist Emax without ago-PAM activity [2]
Quantified Difference	MRS8247's p-alkyne offers a bioorthogonal click chemistry handle absent in MRS8054; compared to MRS8435 (~300% Emax, 9-methylenes), MRS8247 provides a distinct chain-length/conjugation-handle combination for SAR and probe development.
Conditions	Chemical structure comparison; bitopic probe activity assessed in [35S]GTPγS binding at human A3AR [2]

Why This Matters

For laboratories developing chemical biology tools to visualize, isolate, or manipulate the A3AR allosteric site, MRS8247's alkyne handle provides a unique and underutilized chemical space for CuAAC or SPAAC conjugation that is not available with earlier-generation PAMs, reducing the synthetic burden for probe development.

• [1] Fallot LB, Suresh RR, Fisher CL, et al. Structure-Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. J Med Chem. 2022;65(22):15238-15262. View Source
• [2] Kurma SH, Pavan M, Wan TC, Pradhan B, López-Cano M, et al. Bitopic A3 Adenosine Receptor Molecular Probes: Positive Allosteric Modulation and Noncanonical Activation. J Med Chem. 2025;68(19):20717-20740. View Source

MRS8247 Research Applications

Lipid Trolling Mechanistic Studies

MRS8247 is the preferred tool compound for investigating the lipid-trolling mechanism of GPCR allosteric modulation, wherein a flexible, terminally cationic chain anchors to cytosolic phospholipid head groups to stabilize active receptor conformations [1]. Its demonstrated ability to enhance both Cl-IB-MECA Emax and potency at human and mouse A3ARs—coupled with molecular dynamics simulation support for electrostatic phospholipid anchoring—makes it the optimal chemical probe for biophysical studies (e.g., mutagenesis, MD simulations, lipidomics) aimed at validating this novel allosteric paradigm [1]. Unlike earlier PAMs that lack the lipid-trolling appendage (e.g., MRS8054, LUF6000), MRS8247 provides a direct molecular tool to correlate chain-length-dependent allosteric effects with structural perturbations at the receptor-lipid interface.

Inflammation and Ischemia-Reperfusion Models

For preclinical models of inflammation (e.g., psoriasis, NASH) and ischemia-reperfusion injury where A3AR activation is therapeutically relevant, MRS8247 offers an event- and site-specific activation strategy that orthosteric agonists cannot replicate [1][2]. Since MRS8247's allosteric effect depends on the presence of endogenous adenosine, it amplifies signaling only at sites of elevated adenosine production (e.g., inflamed or ischemic tissue), theoretically minimizing systemic side effects [2]. The compound's cross-reactivity at both human and mouse A3ARs [1] enables seamless translation from murine in vivo efficacy studies to human ex vivo tissue validation, a critical advantage over species-restricted PAMs like LUF6000.

Cross-Species Pharmacological Profiling

MRS8247 serves as a reference standard for cross-species pharmacological characterization of A3AR PAMs, given its validated activity at both human and mouse receptors [1]. In head-to-head comparative studies, MRS8247 can be used alongside species-selective PAMs (e.g., LUF6000) to dissect species-dependent differences in allosteric site architecture and to calibrate recombinant receptor expression systems [1]. Its defined pEC50 of 4.8 at the human A3AR [2] provides a quantitative benchmark for normalizing PAM activity across assay platforms, enabling rigorous inter-laboratory comparisons and quality control of commercial PAM batches.

Bitopic Modulator and Probe Development

The p-alkyne functional group of MRS8247 represents a strategic starting point for synthesizing bitopic A3AR molecular probes through CuAAC (click) chemistry conjugation of fluorophores, biotin, or photoaffinity labels [1]. Building on the recent demonstration that bitopic imidazoquinoline PAMs with elongated amino-alkyl chains can achieve ~300% agonist Emax (compound 38, MRS8435) or 30.5-fold potency enhancement (4-iodo N1-benzyl derivative) [2], MRS8247's 8-methylene chain and terminal amino group offer a complementary SAR platform for exploring how conjugation at the terminal amine versus the p-alkyne position affects allosteric activity, phospholipid anchoring, and ago-PAM emergence [1][2].

Application

Selection Property

Validation Focus

Lipid-trolling mechanistic studies

Lipid-trolling PAM scaffold

Emax/potency dual modulation endpoints

Inflammation/ischemia-reperfusion research models

Cross-species A3AR activity

Species-matched receptor response

Cross-species pharmacological profiling

Defined pEC50 benchmark

Calibration across assay platforms

Bitopic modulator and probe development

p-Alkyne conjugation handle

Probe derivatization and SAR

• [1] Pradhan B, Pavan M, Fisher CL, et al. Lipid Trolling to Optimize A3 Adenosine Receptor-Positive Allosteric Modulators (PAMs). J Med Chem. 2024;67(14):12221-12247. View Source
• [2] Kurma SH, Pavan M, Wan TC, et al. Bitopic A3 Adenosine Receptor Molecular Probes: Positive Allosteric Modulation and Noncanonical Activation. J Med Chem. 2025;68(19):20717-20740. View Source